Cas no 90259-38-4 (2-Ethoxy-6-methylbenzonitrile)

2-Ethoxy-6-methylbenzonitrile is a substituted benzonitrile derivative characterized by the presence of an ethoxy group at the 2-position and a methyl group at the 6-position of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitrile functionality offers reactivity for further transformations, such as hydrolysis or reduction, while the ethoxy and methyl substituents contribute to its steric and electronic properties, influencing selectivity in synthetic pathways. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres. Its well-defined structure makes it a valuable building block for complex molecular architectures.

2-Ethoxy-6-methylbenzonitrile structure

Product Name:2-Ethoxy-6-methylbenzonitrile

CAS No:90259-38-4

MF:C₁₀H₁₁NO

MW:161.200442552567

CID:790838

PubChem ID:13478138

Update Time:2025-06-07

2-Ethoxy-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Ethoxy-6-methylbenzonitrile
- SCHEMBL16951877
- A1-05455
- DTXSID10541792
- MFCD27923595
- F87605
- 90259-38-4
- Inchi： 1S/C10H11NO/c1-3-12-10-6-4-5-8(2)9(10)7-11/h4-6H,3H2,1-2H3
- InChI Key： MSGNGIOHWFNNOD-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC(C)=C1C#N

Computed Properties

Exact Mass: 161.084063974g/mol
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 33Å²

2-Ethoxy-6-methylbenzonitrile Pricemore >>

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Alichem	A019098615-1g	2-Ethoxy-6-methylbenzonitrile	90259-38-4	95%	1g	$400.00	2023-08-31
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